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Compound of Interest

Compound Name: IR-825

Cat. No.: B11928913

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory practices is paramount. This document provides crucial safety and logistical
information for the handling of the near-infrared fluorescent dye, IR-825 (CAS: 1558079-49-4).
The following procedural guidance is designed to be a preferred source for laboratory safety
and chemical handling, fostering a culture of safety and trust.

Chemical and Physical Properties of IR-825

A summary of the key physical and chemical properties of IR-825 is presented below. This
information is essential for understanding the substance's behavior and potential hazards.
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Property

Value

Chemical Name

3-(4-carboxybenzyl)-2-((E)-2-((E)-3-((2)-2-(3-(4-
carboxybenzyl)-1,1-dimethyl-1,3-dihydro-2H-
benzolelindol-2-ylidene)ethylidene)-2-
chlorocyclohex-1-en-1-yl)vinyl)-1,1-dimethyl-1H-
benzole]indol-3-ium bromide

CAS Number 1558079-49-4
Molecular Formula Cs4H4sBrCIN204
Molecular Weight 904.34 g/mol
Appearance Solid powder

Storage Conditions

Store at -20°C, protected from moisture and
light.[1]

Hazard Identification and Personal Protective Equipment (PPE)

While a specific, comprehensive Safety Data Sheet (SDS) for IR-825 is not readily available in

public domains, based on general knowledge of cyanine and fluorescent dyes, the primary

hazards are associated with the inhalation of the powdered form and contact with skin and

eyes. Therefore, a cautious approach is recommended, adhering to standard good laboratory

practices for handling chemical compounds.[2]

The following table outlines the recommended personal protective equipment when handling

IR-825.
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PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side

shields or safety goggles.

ANSI Z87.1 compliant. A face
shield is recommended for

handling larger quantities.

Hand Protection

Chemical-resistant gloves.

Nitrile gloves are a suitable

choice for incidental contact.

Body Protection

Laboratory coat.

Standard lab coat to protect

skin and clothing.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

A dust mask may be used to
prevent inhalation of fine
particles when handling the

powder.

Operational Plan for Safe Handling

A systematic approach to handling IR-825 is crucial to minimize exposure and ensure a safe

working environment. The following workflow provides a step-by-step guide for researchers.
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Safe Handling Workflow for IR-825

Preparation

Consult Safety Data Sheet (SDS)
(or equivalent safety information)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Clean, in Fume Hood)

Weighing Powder
(In Fume Hood)

Dissolving
(Add solvent slowly)

Post-Handling
Y

Decontaminate Workspace and Equipment

i

Remove PPE Correctly

i

Wash Hands Thoroughly

Dispvosal

Collect Waste in Labeled Container

Dispose as Hazardous Waste
(Follow institutional guidelines)

Click to download full resolution via product page

Safe Handling Workflow for IR-825
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Experimental Protocols

Weighing the Powdered Dye:

Ensure the analytical balance is inside a certified chemical fume hood.

Wear all required PPE, including gloves, safety goggles, and a lab coat.

Use a clean spatula and weighing paper to carefully measure the desired amount of IR-825.

Avoid creating dust by handling the powder gently.

Clean any spills immediately with a damp cloth.

Dissolving the Dye:

 In a chemical fume hood, place the weighed IR-825 powder in an appropriate container.
o Slowly add the desired solvent to the powder to avoid splashing.

o Gently agitate the mixture until the dye is fully dissolved.

Disposal Plan

All waste materials contaminated with IR-825, including gloves, pipette tips, and empty
containers, should be considered hazardous waste.

Waste Segregation and Collection:

o Collect all solid and liquid waste in a designated, sealed, and clearly labeled hazardous
waste container.

» Do not mix cyanine dye waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

Disposal Procedure:

o Follow your institution's and local regulations for the disposal of hazardous chemical waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11928913?utm_src=pdf-body
https://www.benchchem.com/product/b11928913?utm_src=pdf-body
https://www.benchchem.com/product/b11928913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

By adhering to these safety protocols and operational plans, researchers can handle IR-825
responsibly, ensuring a safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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